N1-(2-methoxybenzyl)-N2-(2-methyl-5-nitrophenyl)oxalamide
Description
N1-(2-methoxybenzyl)-N2-(2-methyl-5-nitrophenyl)oxalamide is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of oxalamides, which are known for their diverse applications in various fields such as medicine, agriculture, and materials science.
Scientific Research Applications
Light-Switchable Polymer Applications
A novel cationic polymer that transitions to a zwitterionic form upon UV irradiation demonstrates potential for DNA condensation and release, as well as switching antibacterial activity. This light-responsive behavior offers applications in controlled drug delivery and antimicrobial coatings (Sobolčiak et al., 2013).
Corrosion Inhibition
Research into Schiff bases, including those with methoxy and nitro substitutes, has shown effective corrosion inhibition for mild steel in acidic solutions. The study underscores the potential for these compounds in protecting industrial materials from corrosion, highlighting the significant role of electron-donating and withdrawing groups in their efficacy (Heydari et al., 2018).
Organic Synthesis and Material Chemistry
The synthesis and characterization of organotellurium compounds containing azomethine and azo groups have been explored for their nonlinear optical properties. These findings are crucial for developing materials for optical device applications, such as optical limiters and switches, showcasing the versatility of N1-(2-methoxybenzyl)-N2-(2-methyl-5-nitrophenyl)oxalamide derivatives in material science (Saadon et al., 2014).
Pharmacological Receptor Interaction
A study on the receptor interaction profiles of novel N-2-methoxybenzyl derivatives of phenethylamines, including compounds related to N1-(2-methoxybenzyl)-N2-(2-methyl-5-nitrophenyl)oxalamide, highlights their potent agonist activity at 5-HT2A receptors. This research offers insights into the molecular basis of the hallucinogenic effects of these compounds, suggesting implications for understanding the neuropharmacology of psychoactive substances (Rickli et al., 2015).
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-N'-(2-methyl-5-nitrophenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O5/c1-11-7-8-13(20(23)24)9-14(11)19-17(22)16(21)18-10-12-5-3-4-6-15(12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEBAHXQBKYZRKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C(=O)NCC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,3-benzodioxol-5-ylmethyl)-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide](/img/structure/B2839149.png)
![4-(3-fluoro-4-methylphenyl)-2-[(4-methylpiperidin-1-yl)carbonyl]-4H-1,4-benzothiazine 1,1-dioxide](/img/structure/B2839150.png)
![(Z)-2-(3-fluorobenzylidene)-8-(2-morpholinoethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one](/img/structure/B2839151.png)
![(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone](/img/structure/B2839158.png)
![3-(3-methylphenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B2839159.png)
![N-(benzo[d][1,3]dioxol-5-yl)-3-(2-(4-chlorophenyl)acetamido)benzofuran-2-carboxamide](/img/structure/B2839162.png)
![4-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexene-1-carboxylic acid](/img/structure/B2839165.png)
![N-benzyl-2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide](/img/structure/B2839166.png)
